Cas no 209412-09-9 (2-(6-Chloro-3-Pyridazinyl)-2-(2,4-Dichlorophenyl)Acetonitrile)

• Product Name: 2-(6-Chloro-3-Pyridazinyl)-2-(2,4-Dichlorophenyl)Acetonitrile
• CAS No: 209412-09-9
• MF: C₁₂H₆Cl₃N₃
• MW: 298.555139064789
• MDL: MFCD00140702
• CID: 1076319
• PubChem ID: 5706842
• Update Time: 2025-04-20

2-(6-Chloro-3-Pyridazinyl)-2-(2,4-Dichlorophenyl)Acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(6-Chloropyridazin-3-yl)-2-(2,4-dichlorophenyl)acetonitrile
• 2-(6-Chloro-3-pyridazinyl)-2-(2,4-dichlorophenyl)-acetonitrile
• MFCD00140702
• DTXSID10420735
• 6D-001
• MLS000539536
• SCHEMBL12139920
• SMR000125194
• CHEMBL1518307
• AKOS005070701
• 209412-09-9
• Oprea1_456839
• J-506160
• CS-0336483
• 2-(6-chloro-3-pyridazinyl)-2-(2,4-dichlorophenyl)acetonitrile
• HMS2173P23
• 2-(6-Chloro-3-Pyridazinyl)-2-(2,4-Dichlorophenyl)Acetonitrile

• MDL： MFCD00140702
• Inchi： 1S/C12H6Cl3N3/c13-7-1-2-8(10(14)5-7)9(6-16)11-3-4-12(15)18-17-11/h1-5,9H
• InChI Key： FAOVXZQPGCBKSJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C#N)C1=CC=C(N=N1)Cl)Cl

Computed Properties

• Exact Mass: 296.962730g/mol
• Monoisotopic Mass: 296.962730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• Melting Point: 109-111°C

2-(6-Chloro-3-Pyridazinyl)-2-(2,4-Dichlorophenyl)Acetonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes